Cas no 139914-48-0 (3-(benzyloxy)cyclopentan-1-one)

• Product Name: 3-(benzyloxy)cyclopentan-1-one
• CAS No: 139914-48-0
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD23736736
• CID: 3726199
• PubChem ID: 14937024
• Update Time: 2025-05-21

3-(benzyloxy)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 3-(phenylmethoxy)-
• 3-(benzyloxy)cyclopentanone
• 3-(benzyloxy)cyclopentan-1-one
• JUSLILFQZMQLMA-UHFFFAOYSA-N
• CS-0240001
• SY322184
• 139914-48-0
• SCHEMBL1288390
• D96699
• DB-105062
• 3-phenylmethoxycyclopentan-1-one
• AKOS018200511
• SB17577
• MFCD23736736
• PS-16967
• EN300-222603
• PFA91448
• 833-389-8

• MDL： MFCD23736736
• Inchi： 1S/C12H14O2/c13-11-6-7-12(8-11)14-9-10-4-2-1-3-5-10/h1-5,12H,6-9H2
• InChI Key： JUSLILFQZMQLMA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CC(CC1)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(benzyloxy)cyclopentan-1-one

3-(Benzyloxy)cyclopentan-1-one: A Comprehensive Overview

3-(Benzyloxy)cyclopentan-1-one, also known by its CAS number 139914-48-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a cyclopentanone ring with a benzyloxy substituent. The presence of the benzyloxy group introduces interesting electronic and steric properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 3-(benzyloxy)cyclopentan-1-one typically involves multi-step organic reactions, often starting from readily available starting materials. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as the formation of the cyclopentanone ring and the attachment of the benzyloxy group.

In terms of chemical properties, 3-(benzyloxy)cyclopentan-1-one exhibits notable stability under standard conditions, making it suitable for a wide range of reactions. Its ability to participate in both nucleophilic and electrophilic reactions has been extensively studied. Recent studies have highlighted its potential as a building block in the construction of complex molecular architectures, particularly in the field of medicinal chemistry.

The application of 3-(benzyloxy)cyclopentan-1-one extends beyond traditional organic synthesis. It has found utility in polymer science as a monomer for producing functional polymers with tailored properties. For example, researchers have demonstrated its use in the synthesis of stimuli-responsive polymers that can undergo reversible changes in response to external stimuli such as temperature or pH.

From a biological standpoint, 3-(benzyloxy)cyclopentan-1-one has shown promise as a lead compound in drug discovery efforts. Its structural features make it an attractive candidate for modulating enzyme activity or targeting specific biological pathways. Recent studies have explored its potential as an inhibitor of key enzymes involved in metabolic disorders, offering new avenues for therapeutic intervention.

In conclusion, 3-(benzyloxy)cyclopentan-1-one, with its CAS number 139914-48-0, stands out as a significant molecule with diverse applications across multiple disciplines. Its unique chemical properties and versatile reactivity continue to drive innovative research, ensuring its relevance in both academic and industrial settings for years to come.